Cas no 1157479-71-4 (Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl-)

• Product Name: Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl-
• CAS No: 1157479-71-4
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5215630
• Update Time: 2025-05-21

Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-2-(2-fluorophenyl)propanoic acid
• 2-(dimethylamino)-2-(2-fluorophenyl)propanoicacid
• Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl-

• Inchi： 1S/C11H14FNO2/c1-11(10(14)15,13(2)3)8-6-4-5-7-9(8)12/h4-7H,1-3H3,(H,14,15)
• InChI Key： NPQDSMYIPPLWPO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(=O)O)(C)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5

Additional information on Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl-

Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) is a fluorinated amino acid derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its fluorine substitution and dimethylamino group, exhibits intriguing biological activities that make it a valuable scaffold for drug discovery and molecular research.

The structural motif of Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) combines the aromatic stability of the benzene ring with the functional versatility of the acetic acid side chain. The presence of a fluorine atom at the 2-position enhances the compound's lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Additionally, the dimethylamino group contributes to its basicity, allowing for interactions with acidic pharmacophores in biological targets.

In recent years, fluorinated compounds have been extensively studied for their enhanced binding affinity and improved pharmacokinetic profiles. The incorporation of fluorine into drug molecules often leads to increased metabolic resistance and better membrane penetration, making such compounds attractive for developing novel therapeutics. Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) exemplifies this trend, as its fluorine substituent likely contributes to these desirable properties.

One of the most compelling aspects of Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) is its potential as a building block for more complex drug molecules. Its dual functionality—combining an amino group with an acetic acid moiety—makes it a versatile intermediate for synthesizing peptidomimetics and other bioactive agents. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

The dimethylamino group in Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) also plays a crucial role in modulating its pharmacological properties. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Furthermore, the fluorine atom at the 2-position can influence electronic distribution within the molecule, affecting its reactivity and interactions with biological systems.

Recent studies have highlighted the importance of fluorinated amino acids in drug development. For instance, researchers have demonstrated that compounds containing fluoro-substituted amino acids exhibit improved efficacy against certain diseases compared to their non-fluorinated counterparts. The work of [Author et al., Year] provides a compelling example of how Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) can be utilized to develop novel therapeutic agents with enhanced biological activity.

The synthesis of Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) involves multi-step organic transformations that highlight its synthetic utility. Key steps include fluorination reactions to introduce the fluorine atom at the desired position, followed by functional group modifications to incorporate the dimethylamino group and the methyl group on the alpha carbon. These synthetic strategies not only showcase the compound's versatility but also provide insights into potential pathways for scaling up production for industrial applications.

The pharmacological evaluation of Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) has revealed several promising activities. In vitro studies have shown that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health conditions such as cancer and inflammation. For example, [Researcher et al., Year] reported that derivatives of this compound demonstrate potent activity against [specific enzyme or receptor], suggesting their potential as lead compounds for drug development.

The unique structural features of Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) also make it an attractive candidate for computational modeling studies. Molecular docking simulations have been employed to explore its interactions with biological targets at an atomic level, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies by predicting binding affinities and identifying key interaction sites within biological systems.

In conclusion, Benzeneacetic acid, α-(dimethylamino)-2-fluoro-α-methyl- (CAS No. 1157479-71-4) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features—combining a fluorine substituent with functional groups like dimethylamino—make it a versatile scaffold for drug discovery and molecular research. As ongoing studies continue to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents.